Cas no 2228017-71-6 ((2R)-4-{7-oxabicyclo2.2.1heptan-2-yl}butan-2-amine)

• Product Name: (2R)-4-{7-oxabicyclo2.2.1heptan-2-yl}butan-2-amine
• CAS No: 2228017-71-6
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5752099
• PubChem ID: 165610069
• Update Time: 2023-11-25

(2R)-4-{7-oxabicyclo2.2.1heptan-2-yl}butan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1754916
• 2228017-71-6
• (2R)-4-{7-oxabicyclo[2.2.1]heptan-2-yl}butan-2-amine
• (2R)-4-{7-oxabicyclo2.2.1heptan-2-yl}butan-2-amine

• Inchi： 1S/C10H19NO/c1-7(11)2-3-8-6-9-4-5-10(8)12-9/h7-10H,2-6,11H2,1H3/t7-,8?,9?,10?/m1/s1
• InChI Key： KGDUSPMLBKZZEI-QVNBGCGHSA-N
• SMILES： O1C2CCC1C(CC[C@@H](C)N)C2

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų